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Compound of Interest

1,1'-Carbonylbis(3-
Compound Name:
methylimidazolium) triflate

Cat. No.: B043501

An In-depth Technical Guide to the Safety and Handling of 1,1'-Carbonylbis(3-
methylimidazolium) triflate

Introduction

1,1'-Carbonylbis(3-methylimidazolium) triflate, also known as 1,1'-Carbonylbis(3-methyl-1H-
imidazol-3-ium) bis(trifluoromethanesulphonate), is a chemical reagent utilized in organic
synthesis, notably as an efficient agent for aminoacylations.[1] Its reactive nature necessitates
a thorough understanding of its safety profile and proper handling procedures to ensure the
safety of laboratory personnel and the environment. This guide provides comprehensive safety
and handling information for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

The primary hazards associated with this compound are irritation to the skin, eyes, and
respiratory system.[2] It is classified as a warning-level hazard.

Signal Word: Warning[3][4]
Hazard Statements:
e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[3]
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H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[2][3]

Data Summary

The following tables summarize the key safety and physical data for 1,1'-Carbonylbis(3-
methylimidazolium) triflate.

Table 1: GHS Hazard and Precautionary Statements
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Category

Code

Statement Citations

Hazard Statements

H315

Causes skin irritation. [2][3]

H319

Causes serious eye

irritation.

[2](3]

H335

May cause respiratory

irritation.

[2](3]

H302, H312, H332

Harmful if swallowed,
in contact with skin, or

if inhaled.

[3]

Precautionary

Statements

P261

Avoid breathing
[21[3]

dust/fumes.

P264

Wash all exposed
external body areas
thoroughly after
handling.

[2](3]

P270

Do not eat, drink or
smoke when using

this product.

[3]

P271

Use only outdoors or
in a well-ventilated

area.

[2](3]

P280

Wear protective
gloves, protective
clothing, eye
protection and face

protection.

[2]

P301+P312

IF SWALLOWED: Call
a POISON
CENTER/doctor if you

feel unwell.

[3]
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IF ON SKIN: Wash
P302+P352 with plenty of soap [3]
and water.

IF INHALED: Remove
person to fresh air and

P304+P340 [3]
keep comfortable for

breathing.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [3]

lenses, if present and

easy to do. Continue

rinsing.

Store in a well-

ventilated place. Keep
P403+P233 _ _ [3]

container tightly

sealed.

P405 Store locked up. [3]

Dispose of
contents/container to

P501 [3]
an approved waste

disposal plant.

Table 2: Physical and Chemical Properties
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Property Value Citations
CAS Number 120418-31-7 [2]
Molecular Formula C11H12F6N407S2 [3114]
Molecular Weight 490.36 g/mol [4]

Appearance White to Off-White Solid [1]
Soluble in nitromethane,
Solubility chloroform; Insoluble in ether; [1]

Reacts with water.

Storage Temperature

2-8°C under an inert

atmosphere.

[3]

Experimental Protocols

Detailed toxicological and safety study protocols for 1,1'-Carbonylbis(3-methylimidazolium)

triflate are not publicly available in the searched documents. The provided hazard information

is based on supplier safety data sheets. However, standardized protocols for safe handling,

spill response, and first aid are outlined below based on best practices and SDS

recommendations.

Protocol for Safe Handling

» Engineering Controls: Conduct all handling operations within a certified chemical fume hood

or in a well-ventilated area to minimize inhalation exposure.[2]

» Personal Protective Equipment (PPE):

o

[¢]

for integrity before each use.[2]

[¢]

[¢]

Eye Protection: Wear chemical safety glasses or goggles.[2]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves

Body Protection: Wear a lab coat or protective clothing to prevent skin contact.[2]

Respiratory Protection: If dust is generated, use a dust respirator.[2]
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o General Hygiene: Avoid all unnecessary personal contact.[2] Do not eat, drink, or smoke in
the work area.[2] Wash hands thoroughly with soap and water after handling the compound.
[2] Launder work clothes separately.[2]

o Container Management: Keep containers securely sealed when not in use.[2] Avoid physical
damage to containers.

Protocol for Accidental Release (Spill Cleanup)

e Immediate Action: Evacuate the area and ensure adequate ventilation.
o Containment: Prevent the spillage from entering drains, sewers, or water courses.[2]
o Cleanup Procedure:

Wear full PPE as described in section 4.1.

(¢]

o Use dry cleanup procedures; avoid generating dust.[2]
o Carefully sweep or shovel the spilled solid material.

o Consider using a grounded, explosion-proof vacuum cleaner for larger spills.[2] Do not use
compressed air for cleaning.[2]

o Place the collected material into a clean, dry, sealable, and properly labeled container for
disposal.[2]

o Decontamination: Thoroughly decontaminate the spill area and all equipment used in the
cleanup.

Visualization of Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,1'-
Carbonylbis(3-methylimidazolium) triflate from receipt to disposal.
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Caption: Safe handling workflow for 1,1'-Carbonylbis(3-methylimidazolium) triflate.
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First Aid Measures

In case of exposure, follow these first aid protocols:

Eye Contact: Immediately wash out the eyes with water.[2] If irritation persists, seek medical
attention.[2] Only skilled personnel should attempt to remove contact lenses after an injury.

[2]

Skin Contact: Flush the affected skin and hair with running water and soap, if available.[2]
Seek medical attention if irritation develops or persists.[2]

Inhalation: Remove the individual from the contaminated area to fresh air.[2] Other measures
are typically not necessary, but if respiratory issues arise, seek medical advice.[2]

Ingestion: Immediately give a glass of water.[2] First aid is not generally required, but if in
doubt, contact a Poisons Information Centre or a doctor.[2]

Fire Fighting and Stability

Flammability: The substance is non-combustible and not considered a significant fire risk.[2]
However, its containers may burn.[2]

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Cool fire-
exposed containers with a water spray from a protected location.[2]

Stability: The compound reacts with water.[1] It should be stored under anhydrous
conditions, for example, in a dry nitromethane solution or as a solid in the absence of
moisture.[1]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed

and store under an inert gas.[5] The recommended storage temperature is between 2-8°C.

[3]

» Disposal: Dispose of the substance and its container at an approved waste disposal plant.[5]

Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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